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Introduction

Sybraloy® is a high-copper dental amalgam alloy known for its favorable mechanical
properties, which contribute to the long-term clinical success of dental restorations. This
document provides a detailed overview of the laboratory evaluation of Sybraloy's key
mechanical characteristics. The protocols outlined below are based on standardized testing
methodologies for dental amalgams, such as those described in ISO 1559.[1][2][3][4][5] These
notes are intended to guide researchers in the consistent and accurate assessment of this
material's performance. High-copper amalgams like Sybraloy are characterized by high
strength, low creep, and good corrosion resistance.[6][7][8]

Data Presentation

The following tables summarize the mechanical properties of Sybraloy based on available
scientific literature. It is important to note that values may vary between studies due to
differences in experimental conditions and testing equipment.
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Mechanical ) ] Standard Deviation
Time Point Mean Value (MPa)

Property (MPa)

Compressive Strength 1 hour 262 18

24 hours 500 25

Diametral Tensile
Strength

24 hours 62 7

Table 1. Compressive and Diametral Tensile Strength of Sybraloy. Data compiled from
representative studies of high-copper dental amalgams.[9]

Mechanical Property Value (%)
Static Creep <0.1
Dimensional Change (24 hours) +0.05

Table 2: Static Creep and Dimensional Change of Sybraloy.[9]

Experimental Protocols

Detailed methodologies for evaluating the key mechanical properties of Sybraloy are provided
below.

Compressive Strength Testing

Objective: To determine the ability of set Sybraloy to withstand compressive loads.

Apparatus:

Universal testing machine

Cylindrical stainless steel mold (e.g., 4 mm diameter x 8 mm height)

Mechanical amalgamator

Condenser
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e Micrometer

 Incubator or water bath at 37°C
Procedure:

e Specimen Preparation:

1. Triturate a pre-capsulated Sybraloy alloy according to the manufacturer's instructions
using a mechanical amalgamator.

2. Immediately condense the triturated amalgam into the cylindrical stainless steel mold in
increments, applying consistent and adequate pressure with the condenser to ensure a
dense and void-free specimen.

3. Slightly overfill the mold and then carve the excess material flush with the top of the mold.
4. Carefully eject the specimen from the mold within 2-3 minutes of the end of trituration.

5. Prepare a sufficient number of specimens for each time point to be tested (e.g., 1 hour, 24
hours).

e Specimen Storage:

1. Store the prepared specimens in an incubator or water bath at 37°C until the designated
testing time.

o Testing:
1. At the specified time point (e.g., 1 hour or 24 hours), remove the specimen from storage.
2. Measure the diameter of the specimen with a micrometer.
3. Place the cylindrical specimen on the lower platen of the universal testing machine.

4. Apply a compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until the
specimen fractures.[10]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1239572/docs?utm_src=pdf-body#laboratory-evaluation-of-sybraloy-mechanical-properties-application-notes-and-protocols
https://pubmed.ncbi.nlm.nih.gov/18194206/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

5. Record the maximum load applied at fracture.

o Calculation:

1. Calculate the compressive strength (o) in Megapascals (MPa) using the following formula:
0 = 4P / (md?) Where:

» P is the maximum load at fracture in Newtons (N)

» dis the diameter of the specimen in millimeters (mm)

Diametral Tensile Strength (DTS) Testing

Objective: To determine the tensile strength of the brittle amalgam material.
Apparatus:

» Universal testing machine

e Cylindrical stainless steel mold (e.g., 6 mm diameter x 3 mm height)

e Mechanical amalgamator

e Condenser

e Micrometer

 Incubator or water bath at 37°C

Procedure:

e Specimen Preparation:

1. Prepare cylindrical specimens as described in the compressive strength protocol, using
the appropriate mold dimensions.[10]

e Specimen Storage:

1. Store the specimens at 37°C for 24 hours.
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e Testing:

1. Place the cylindrical specimen diametrically between the platens of the universal testing
machine.

2. Apply a compressive load at a constant crosshead speed (e.g., 0.5 mm/min) until the
specimen fractures.[10]

3. Record the maximum load at fracture.
o Calculation:

1. Calculate the diametral tensile strength (ot) in MPa using the following formula: ot = 2P /
(Ttdt) Where:

» P is the maximum load at fracture in Newtons (N)
s d is the diameter of the specimen in millimeters (mm)

» tis the thickness of the specimen in millimeters (mm)

Static Creep Testing

Objective: To measure the time-dependent plastic deformation of the set amalgam under a
static load.

Apparatus:

» Creep testing apparatus with a constant temperature chamber (37°C)
e Cylindrical stainless steel mold

e Mechanical amalgamator

» Condenser

e Micrometer

Procedure:
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e Specimen Preparation:
1. Prepare cylindrical specimens as described in the compressive strength protocol.
e Specimen Storage:
1. Store the specimens at 37°C for 7 days.
e Testing:
1. Measure the initial length of the specimen.
2. Place the specimen in the creep testing apparatus and allow it to equilibrate to 37°C.
3. Apply a constant compressive stress (e.g., 36 MPa).[11]

4. Measure the change in length of the specimen over a specified period (e.g., between 1
and 4 hours after load application).[11]

e Calculation:

1. Calculate the creep as the percentage of shortening that occurs within the specified time
frame relative to the original length.

Dimensional Change Testing

Objective: To measure the expansion or contraction of Sybraloy during setting.

Apparatus:

Dilatometer or a measuring microscope with a controlled environment chamber (37°C)

Specimen mold as specified by the testing equipment

Mechanical amalgamator

Condenser

Procedure:
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e Specimen Preparation:

1. Prepare a specimen according to the specifications of the dimensional change measuring
instrument.

e Testing:
1. Place the freshly prepared specimen into the measuring apparatus.

2. Take an initial measurement at a specified time after the start of trituration (e.g., 5
minutes).

3. Maintain the specimen at 37°C and record the change in length over 24 hours.
 Calculation:

1. Express the dimensional change as a percentage of the original length. A positive value
indicates expansion, and a negative value indicates contraction.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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